Cas no 1300730-59-9 (1-(5-CHLORO-4-FLUORO-2-METHOXYPHENYL)ETHANONE)

• Product Name: 1-(5-CHLORO-4-FLUORO-2-METHOXYPHENYL)ETHANONE
• CAS No: 1300730-59-9
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• MDL: MFCD26097250
• CID: 4471446
• PubChem ID: 67205830
• Update Time: 2025-05-26

1-(5-CHLORO-4-FLUORO-2-METHOXYPHENYL)ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(5-CHLORO-4-FLUORO-2-METHOXYPHENYL)ETHANONE
• SCHEMBL1902931
• 1-(5-chloro-4-fluoro-2-methoxyphenyl)ethan-1-one
• NUKFZXCIMPRVGS-UHFFFAOYSA-N
• 1300730-59-9
• 1-(5-Chloro-4-fluoro-2-methoxy-phenyl)-ethanone

• MDL： MFCD26097250
• Inchi： 1S/C9H8ClFO2/c1-5(12)6-3-7(10)8(11)4-9(6)13-2/h3-4H,1-2H3
• InChI Key： NUKFZXCIMPRVGS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C(C)=O)C=1)OC)F

Computed Properties

• Exact Mass: 202.0196853g/mol
• Monoisotopic Mass: 202.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(5-CHLORO-4-FLUORO-2-METHOXYPHENYL)ETHANONE

1-(5-Chloro-4-fluoro-2-methoxyp henyl)ethanone: A Comprehensive Overview

1-(5-Chloro-4-fluoro-2-methoxyp henyl)ethanone, also known by its CAS number 1300730-59-9, is a synthetic organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of aryl ketones, characterized by the presence of a ketone group attached to an aromatic ring substituted with chlorine, fluorine, and methoxy groups. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and industrial applications.

The structure of 1-(5-chloro-4-fluoro-2-methoxyp henyl)ethanone consists of a benzene ring with three substituents: a chlorine atom at the 5-position, a fluorine atom at the 4-position, and a methoxy group (-OCH₃) at the 2-position. The ketone group (-CO-) is attached to the benzene ring at position 1. This arrangement creates a molecule with significant electronic diversity due to the electron-withdrawing effects of chlorine and fluorine, as well as the electron-donating effect of the methoxy group. These properties make it an interesting candidate for studies in organic synthesis, catalysis, and material science.

Recent studies have highlighted the potential of 1-(5-chloro-4-fluoro-2-methoxyp henyl)ethanone in drug discovery. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or receptors. For instance, its ability to act as a precursor in the formation of complex aromatic systems has been utilized in the development of new pharmaceutical agents. The compound's stability under various reaction conditions has also made it a preferred choice for multi-step synthesis processes.

In addition to its role in drug discovery, 1-(5-chloro-4-fluoro-2-methoxyp henyl)ethanone has found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of semiconducting materials. Recent research has demonstrated that this compound can be incorporated into thin-film transistor (TFT) devices, exhibiting promising electrical characteristics that could enhance device performance. The ability to tune its electronic properties through substitution patterns further underscores its potential in this field.

The synthesis of 1-(5-chloro-4-fluoro-2-methoxyp henyl)ethanone typically involves multi-step processes that require precise control over reaction conditions. One common approach involves Friedel-Crafts acylation followed by substitution reactions to introduce the desired halogen and methoxy groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made the compound more accessible for both academic research and industrial applications.

1-(5-Chloro-4-fluoro-2-methoxyp henyl)ethanone's environmental impact has also been a topic of interest. Studies have shown that while it is stable under normal conditions, it can undergo degradation under specific environmental stressors such as UV light or microbial activity. Understanding its environmental fate is crucial for assessing its safety and sustainability in industrial use. Ongoing research aims to develop eco-friendly synthesis methods and evaluate its long-term effects on ecosystems.

In conclusion, 1-(5-chloro-4-fluoro-2-methoxyp henyl)ethanone, with its CAS number 1300730-59-9, is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as an important tool for future innovations in chemistry and materials science.